2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide
Overview
Description
2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a derivative of pyridine and has been found to exhibit promising biological activity against various diseases.
Mechanism of Action
The mechanism of action of 2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide is not fully understood. However, studies have shown that the compound inhibits various enzymes and receptors that are involved in the pathogenesis of diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in inflammation and cancer. The compound has also been found to inhibit the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide has been found to exhibit various biochemical and physiological effects. The compound has been found to inhibit the growth and proliferation of cancer cells. The compound has also been found to reduce inflammation by inhibiting the production of prostaglandins. The compound has been found to exhibit antimicrobial activity against various pathogens such as bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide in lab experiments are that the compound is readily available, and the synthesis method is well-established. The compound has been found to exhibit potent activity against various diseases, making it an attractive target for drug development. However, the limitations of using the compound in lab experiments are that the mechanism of action is not fully understood, and the compound may exhibit off-target effects.
Future Directions
There are several future directions for the research on 2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide. One direction is to further elucidate the mechanism of action of the compound. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, the compound can be modified to improve its potency and selectivity against specific diseases. The compound can also be tested in clinical trials to evaluate its safety and efficacy in humans.
Scientific Research Applications
2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit potent activity against various diseases such as cancer, inflammation, and microbial infections. The compound has been tested in vitro and in vivo on various cell lines and animal models, and the results have been promising.
properties
IUPAC Name |
2-chloro-N-[(6-chloropyridin-3-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2N2O/c9-3-8(13)12-5-6-1-2-7(10)11-4-6/h1-2,4H,3,5H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBDRVRZGZPHNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CNC(=O)CCl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301229789 |
Source
|
| Record name | 2-Chloro-N-[(6-chloro-3-pyridinyl)methyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301229789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-(6-chloro-pyridin-3-ylmethyl)-acetamide | |
CAS RN |
1065484-32-3 |
Source
|
| Record name | 2-Chloro-N-[(6-chloro-3-pyridinyl)methyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1065484-32-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-N-[(6-chloro-3-pyridinyl)methyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301229789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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